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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available health and safety
information for the synthetic textile colorant, C.l. Disperse Yellow 86 (CAS No. 12223-97-1).
Due to a notable lack of specific toxicological and environmental data for Disperse Yellow 86,
this document also references data for the structurally related and more extensively studied
Disperse Yellow 3. This guide is intended for an audience of researchers, scientists, and drug
development professionals who may handle this substance. All quantitative data is presented in
structured tables, and where available, detailed experimental methodologies are provided.
Diagrams illustrating safety protocols and experimental workflows are included to ensure safe
handling and application.

Chemical Identification and Physical Properties

Disperse Yellow 86 is a nitrodiphenylamine dye. Its primary use is in the printing of polyester,
acetate, and polyamide fibers.[1]
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Identifier Value Source

4-[(4-ethoxyphenyl)amino]-
Chemical Name N,N-dimethyl-3- [21[3]

nitrobenzenesulfonamide

C.l. Name Disperse Yellow 86, C.l1. 10353

CAS Number 12223-97-1 [1]
Molecular Formula C16H19N30sS [1]
Molecular Weight 365.41 g/mol

Red-light yellow to yellow-
Appearance [1]
orange powder

Boiling Point 510.2°C at 760 mmHg [2]

Density 1.336 g/cm3 [2]

Toxicological Data

There is a significant lack of publicly available toxicological data for Disperse Yellow 86. To
provide a perspective on the potential hazards associated with this class of dyes, data for the
well-studied Disperse Yellow 3 (CAS No. 2832-40-8) is presented below as a surrogate. It is
crucial to note that this data may not be directly applicable to Disperse Yellow 86.

Acute Toxicity

Specific acute toxicity data for Disperse Yellow 86 was not found. For Disperse Yellow 3,
studies have shown dose-related adverse effects. In a 14-day study, Fischer 344 rats and
B6C3F1 mice were fed diets containing Disperse Yellow 3. Deaths were observed in rats at
concentrations of 50,000 ppm and higher, and in mice at 100,000 ppm.[4]

Carcinogenicity

There are no specific carcinogenicity studies available for Disperse Yellow 86. However,
Disperse Yellow 3 is suspected of causing cancer.[5] Long-term oral administration studies in
rodents have shown that Disperse Yellow 3 produced an increase in the incidence of
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hepatocellular adenomas in male rats.[4][6] In female mice, it led to an increased incidence of
hepatocellular tumors and malignant lymphomas, while in male mice, an increase in
alveolar/bronchiolar adenomas was observed.[4]

Mutagenicity

No specific mutagenicity data for Disperse Yellow 86 was identified. Disperse Yellow 3 has
been shown to be mutagenic in several strains of Salmonella typhimurium both with and
without metabolic activation.[7] It has also been reported to induce sister chromatid exchanges
in Chinese hamster ovary cells.[7]

Hazard Identification and First Aid
Hazard Statements

Based on data for similar disperse dyes, Disperse Yellow 86 should be handled with care.
Potential hazards may include:

Skin irritation and potential for allergic skin reaction.

Eye irritation.

Respiratory tract irritation if inhaled as dust.

Suspected carcinogenicity based on surrogate data.

First Aid Measures

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. Seek
medical attention.

 In case of skin contact: Wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation develops.

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

o If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.
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Handling, Storage, and Personal Protection
Safe Handling

e Avoid contact with skin and eyes.
» Avoid formation of dust and aerosols.
» Provide appropriate exhaust ventilation at places where dust is formed.

e Use non-sparking tools.

Storage

o Keep container tightly closed in a dry and well-ventilated place.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.
» Skin Protection: Handle with gloves. Wear protective clothing.

o Respiratory Protection: For nuisance exposures use type P95 (US) or type P1 (EU EN 143)
particle respirator. For higher level protection use type OV/AG/P99 (US) or type ABEK-P2
(EU EN 143) respirator cartridges.

Environmental Fate and Ecotoxicity

Specific environmental fate and ecotoxicity data for Disperse Yellow 86 are not readily
available. Dyes, in general, can be persistent in the environment and may be toxic to aquatic
life.

Experimental Protocols

Detailed experimental protocols for toxicological or environmental studies on Disperse Yellow
86 are not available in the public domain. The following are generalized protocols for dye
analysis and toxicity testing that can be adapted for research purposes.
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General Protocol for Analysis of Disperse Dyes in
Textiles by HPLC

This protocol is a general guideline for the extraction and analysis of disperse dyes from textile
samples.

e Sample Preparation:

[¢]

Accurately weigh approximately 1.0 g of the textile sample.
o Cut the sample into small pieces.

o Place the sample in a flask and add a suitable extraction solvent (e.g., methanol,
chlorobenzene, or a mixture).

o Extract the dye using an ultrasonic bath at a controlled temperature (e.g., 60-70°C) for a
specified time (e.g., 30-60 minutes).

o Allow the extract to cool and then filter it to remove textile fibers.
o The filtrate may require further cleanup or concentration before analysis.

e HPLC Analysis:

o

Column: C18 reverse-phase column.

o Mobile Phase: A gradient of two or more solvents, such as acetonitrile and water with a
modifier like formic acid.

o Detection: A photodiode array (PDA) detector to obtain the UV-Vis spectrum of the dye
and a mass spectrometer (MS) for definitive identification.

o Quantification: Use an external standard calibration curve prepared from a certified
reference standard of the analyte.

General Protocol for an Acute Oral Toxicity Study (Up-
and-Down Procedure - OECD 425)
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This is a generalized protocol for assessing the acute oral toxicity of a chemical.
o Test Animals: Typically, female rats are used.

e Housing and Feeding: Animals are housed in standard conditions with access to food and
water.

e Dosing:

[e]

A single animal is dosed with the test substance at a starting dose level.

[e]

The animal is observed for signs of toxicity for a defined period (e.g., 48 hours).

(¢]

If the animal survives, the next animal is dosed at a higher dose. If the animal dies, the
next animal is dosed at a lower dose.

o

The dose progression or regression factor is typically 3.2.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The study allows for the estimation of the LD50 with a confidence interval.

Visualizations
Safety Handling Workflow for Chemical Dyes
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Caption: A logical workflow for the safe handling of chemical dyes in a laboratory setting.
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General Experimental Workflow for Dye Toxicity Assay
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Caption: A generalized experimental workflow for assessing the in vitro toxicity of a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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